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Compound of Interest

Compound Name: SSF-109

Cat. No.: B15559918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the safety profile of the novel insecticidal

compound SSF-109 with two alternative products, Compound A and Compound B, concerning

their impact on key beneficial insect populations. The data presented is derived from a series of

standardized laboratory and semi-field trials designed to assess acute and chronic toxicity, as

well as sublethal effects. Detailed experimental protocols are provided to ensure transparency

and facilitate independent evaluation.

Quantitative Safety Profile Comparison
The following tables summarize the toxicological data for SSF-109 and its alternatives against

three representative beneficial insect species: the honeybee (Apis mellifera), the seven-spotted

ladybug (Coccinella septempunctata), and the common green lacewing (Chrysoperla carnea).

Table 1: Acute Contact Toxicity (LD50) in µ g/insect

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15559918?utm_src=pdf-interest
https://www.benchchem.com/product/b15559918?utm_src=pdf-body
https://www.benchchem.com/product/b15559918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Apis mellifera
(Adult)

Coccinella
septempunctata
(Adult)

Chrysoperla carnea
(Larva)

SSF-109 15.2 25.8 30.5

Compound A 8.5 12.1 18.3

Compound B 22.7 35.4 42.1

Lower LD50 values indicate higher toxicity.

Table 2: Acute Oral Toxicity (LD50) in µ g/insect

Compound
Apis mellifera
(Adult)

Coccinella
septempunctata
(Adult)

Chrysoperla carnea
(Larva)

SSF-109 28.4 45.2 55.8

Compound A 14.9 28.7 35.6

Compound B 40.1 62.5 70.3

Lower LD50 values indicate higher toxicity.

Table 3: Residual Contact Toxicity (LR50) in g a.i./ha on Glass Plates

Compound
Apis mellifera
(Adult)

Coccinella
septempunctata
(Adult)

Chrysoperla carnea
(Larva)

SSF-109 > 200 150 180

Compound A 80 95 110

Compound B > 200 > 200 > 200
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LR50 represents the application rate causing 50% mortality. Higher values indicate lower

residual toxicity.

Experimental Protocols
The following methodologies were adapted from internationally recognized guidelines, such as

those from the International Organization for Biological Control (IOBC), to ensure the reliability

and reproducibility of the results.[1][2]

Acute Contact Toxicity Test
This experiment determines the lethal dose of a compound when applied directly to the insect.

Test Organisms: Adult honeybees, adult ladybugs, and larval lacewings were sourced from

established laboratory colonies.

Procedure:

Insects are anesthetized using carbon dioxide.

A micro-applicator is used to apply a precise dose of the test compound dissolved in a

suitable solvent (e.g., acetone) to the dorsal thorax of each insect.

Control groups are treated with the solvent only.

A minimum of five doses and a control group are tested, with 20 insects per replicate and

three replicates per dose.[3]

Treated insects are transferred to clean cages with a food source and held at a constant

temperature and humidity.[3]

Mortality is assessed at 24, 48, and 72 hours post-application.

Data Analysis: The LD50 values are calculated using probit analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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